N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C14H17N3OS/c1-9-5-13(19-8-9)14(18)15-7-11-6-12(10-3-4-10)17(2)16-11/h5-6,8,10H,3-4,7H2,1-2H3,(H,15,18)
• InChI Key: FIPSILSRDNNJDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCC2=NN(C(=C2)C3CC3)C
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

“N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-4-methylthiophene-2-carboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also includes a cyclopropyl group and a methylthiophene group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The pyrazole ring, cyclopropyl group, and methylthiophene group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrazole ring could potentially make the compound aromatic.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Future Directions

The future research directions for this compound would depend on its potential applications. Pyrazole derivatives are of interest in various fields, including medicinal chemistry, due to their biological activity.